methyl 4-({[2-(3-methylbutanoyl)hydrazino]carbonothioyl}amino)benzoate

• IUPAC Name: methyl 4-[(3-methylbutanoylamino)carbamothioylamino]benzoate
• InChI: InChI=1S/C14H19N3O3S/c1-9(2)8-12(18)16-17-14(21)15-11-6-4-10(5-7-11)13(19)20-3/h4-7,9H,8H2,1-3H3,(H,16,18)(H2,15,17,21)
• InChI Key: WKIGDLMKIKGRCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NNC(=S)NC1=CC=C(C=C1)C(=O)OC
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

Methyl 4-({[2-(3-methylbutanoyl)hydrazino]carbonothioyl}amino)benzoate, also known as MBTHC, is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound belongs to the class of thiosemicarbazones, which are known for their diverse biological activities. MBTHC has shown promising results in various scientific studies, making it a potential candidate for further research.

Mechanism of Action

The mechanism of action of methyl 4-({[2-(3-methylbutanoyl)hydrazino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in various cellular processes. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activity of ribonucleotide reductase, an enzyme involved in DNA synthesis. These actions ultimately lead to cell death and inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in cells. It has been reported to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. This compound has also been shown to inhibit the expression of various pro-inflammatory cytokines, leading to a reduction in inflammation. Additionally, this compound has been reported to have a protective effect on the liver and kidneys, making it a potential candidate for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-({[2-(3-methylbutanoyl)hydrazino]carbonothioyl}amino)benzoate in lab experiments is its high potency and selectivity towards cancer cells. It has been shown to be effective against a wide range of cancer cell lines, including drug-resistant cells. Additionally, this compound has a relatively low toxicity profile compared to other chemotherapeutic agents. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on methyl 4-({[2-(3-methylbutanoyl)hydrazino]carbonothioyl}amino)benzoate. One potential area of research is the development of novel formulations of this compound that can improve its solubility and bioavailability. Another area of research is the investigation of this compound in combination with other chemotherapeutic agents to enhance its efficacy. Furthermore, the potential applications of this compound in the treatment of inflammatory diseases and liver and kidney diseases warrant further investigation. Overall, this compound has shown promising results in various scientific studies, making it a potential candidate for further research and development.

Scientific Research Applications

Methyl 4-({[2-(3-methylbutanoyl)hydrazino]carbonothioyl}amino)benzoate has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been investigated for its antimicrobial activity against various bacterial strains, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). Moreover, this compound has been reported to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.